2-Amino-4-(4-fluoro-phenyl)-7,7-dimethyl-3-nitro-4,6,7,8-tetrahydro-chromen-5-one
2-Amino-4-(4-fluoro-phenyl)-7,7-dimethyl-3-nitro-4,6,7,8-tetrahydro-chromen-5-one
Brand Name:
Vulcanchem
CAS No.:
107693-23-2
VCID:
VC0433329
InChI:
InChI=1S/C17H17FN2O4/c1-17(2)7-11(21)14-12(8-17)24-16(19)15(20(22)23)13(14)9-3-5-10(18)6-4-9/h3-6,13H,7-8,19H2,1-2H3
SMILES:
CC1(CC2=C(C(C(=C(O2)N)[N+](=O)[O-])C3=CC=C(C=C3)F)C(=O)C1)C
Molecular Formula:
C17H17FN2O4
Molecular Weight:
332.33g/mol
2-Amino-4-(4-fluoro-phenyl)-7,7-dimethyl-3-nitro-4,6,7,8-tetrahydro-chromen-5-one
CAS No.: 107693-23-2
Main Products
VCID: VC0433329
Molecular Formula: C17H17FN2O4
Molecular Weight: 332.33g/mol
CAS No. | 107693-23-2 |
---|---|
Product Name | 2-Amino-4-(4-fluoro-phenyl)-7,7-dimethyl-3-nitro-4,6,7,8-tetrahydro-chromen-5-one |
Molecular Formula | C17H17FN2O4 |
Molecular Weight | 332.33g/mol |
IUPAC Name | 2-amino-4-(4-fluorophenyl)-7,7-dimethyl-3-nitro-6,8-dihydro-4H-chromen-5-one |
Standard InChI | InChI=1S/C17H17FN2O4/c1-17(2)7-11(21)14-12(8-17)24-16(19)15(20(22)23)13(14)9-3-5-10(18)6-4-9/h3-6,13H,7-8,19H2,1-2H3 |
Standard InChIKey | IQLPAPGQEZTDQL-UHFFFAOYSA-N |
SMILES | CC1(CC2=C(C(C(=C(O2)N)[N+](=O)[O-])C3=CC=C(C=C3)F)C(=O)C1)C |
Canonical SMILES | CC1(CC2=C(C(C(=C(O2)N)[N+](=O)[O-])C3=CC=C(C=C3)F)C(=O)C1)C |
Solubility | 49.8 [ug/mL] |
PubChem Compound | 3613025 |
Last Modified | Nov 11 2021 |
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